(2S)-3-Phenyl-1,2-propanediamine
Overview
Description
(2S)-3-Phenyl-1,2-propanediamine, also known as (S)-(+)-amphetamine, is a chiral compound that belongs to the family of monoamine alkaloids. It is a potent central nervous system (CNS) stimulant and is commonly used in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.
Scientific Research Applications
All-Solid-State Batteries
(2S)-3-Phenyl-1,2-propanediamine: may find application in the development of all-solid-state batteries . These batteries are designed to be safer and have higher energy densities compared to traditional batteries with liquid electrolytes . The compound could potentially be involved in the synthesis of solid-state polymer electrolytes or as part of the cathode material.
Second Use Battery Energy Storage Systems
The compound could be used in the recycling process of electric vehicle batteries, particularly in second use battery energy storage systems . These systems aim to utilize the remaining capacity of used batteries for stationary energy storage applications .
Scientific Research Fellowships
While not a direct application of the compound itself, (2S)-3-Phenyl-1,2-propanediamine could be synthesized and studied within various scientific research fellowships that focus on advanced materials and their applications in energy storage and conversion .
Binary Computing Systems
In the realm of computer science, particularly in binary computing systems, the concept of two’s complement is essential for representing signed integers. While not directly related to the chemical compound, the naming convention and understanding of two’s complement can be metaphorically linked to the structural complementarity seen in chemical compounds like (2S)-3-Phenyl-1,2-propanediamine .
Iron-Sulfur Protein Study
(2S)-3-Phenyl-1,2-propanediamine: could be relevant in the study of iron-sulfur proteins, which are crucial for a variety of cellular processes. The compound might be used to modulate the redox potential of these proteins or as a model to study their binding properties .
Drug Design and Cancer Research
The compound’s unique structure could be instrumental in the design of drugs targeting proteins like mitoNEET , which are involved in cancer cell proliferation. Its potential to interact with iron-sulfur clusters makes it a candidate for developing inhibitors that could impair cancer cell growth .
properties
IUPAC Name |
(2S)-3-phenylpropane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXFFQOZYXJHZNJ-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CN)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](CN)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40507321 | |
Record name | (2S)-3-Phenylpropane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40507321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-3-Phenylpropane-1,2-diamine | |
CAS RN |
85612-60-8 | |
Record name | (2S)-3-Phenyl-1,2-propanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85612-60-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S)-3-Phenylpropane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40507321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.